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Compound of Interest

4-Methylumbelliferyl alpha-D-
Compound Name:
glucopyranoside

Cat. No.: B014245

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of 4-Methylumbelliferyl a-D-glucopyranoside, a fluorogenic substrate commonly
used in enzymatic assays. Adherence to these protocols is critical for minimizing risks and
ensuring the integrity of your experimental results.

Personal Protective Equipment (PPE)

The selection of appropriate personal protective equipment is the first line of defense against
potential exposure. Based on safety data sheets, the following PPE is recommended when
handling 4-Methylumbelliferyl a-D-glucopyranoside, which is typically a powder.
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PPE Category

Recommended Equipment

Specifications

Respiratory Protection

Dust Mask

N95 (US) or equivalent

Eye and Face Protection

Safety Glasses or Goggles

Must be worn at all times

Face Shield

Recommended when handling
larger quantities or if there is a

risk of splashing

Hand Protection

Disposable Gloves

Nitrile or other chemically

resistant material

Body Protection

Laboratory Coat

Standard laboratory coat

Protective Clothing

Recommended for larger scale

operations

Operational Plan for Safe Handling

A systematic approach to handling 4-Methylumbelliferyl a-D-glucopyranoside from receipt to

disposal is crucial for laboratory safety.

1. Receiving and Inspection:

e Upon receipt, visually inspect the container for any damage or leaks.

o Verify that the product name and CAS number (17833-43-1) on the label match the order.

o Store the container at the recommended temperature of -20°C.

2. Preparation and Weighing:

e Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation of the powder.

¢ Wear all recommended PPE as outlined in the table above.

* When weighing, use a spatula to carefully transfer the powder to avoid creating dust. An

analytical balance with a draft shield is recommended.
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3. Dissolving and Use:

o Consult the product's technical data sheet for solubility information. It is soluble in pyridine
and DMSO.[1]

» Add the solvent to the solid slowly to prevent splashing.

« If heating is required to dissolve the compound, do so with caution and ensure adequate
ventilation.

4. Spills and Decontamination:

 In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and
place it in a designated waste container.

o Clean the spill area with an appropriate solvent and then with soap and water.

» For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal of 4-Methylumbelliferyl a-D-glucopyranoside and its containers is essential to
prevent environmental contamination and ensure regulatory compliance. While some sources
suggest that smaller quantities can be disposed of with household waste, it is best practice in a
professional laboratory setting to follow official regulations.[2]

e Unused Product: Unwanted or expired 4-Methylumbelliferyl a-D-glucopyranoside should be
disposed of as chemical waste through your institution's hazardous waste program.

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weighing paper, and pipette tips, should be collected in a designated, labeled
waste container and disposed of as chemical waste.

o Empty Containers: Empty containers should be rinsed with an appropriate solvent. The
rinsate should be collected and treated as chemical waste. Once decontaminated, the
container can be disposed of according to institutional guidelines.
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Workflow for Handling 4-Methylumbelliferyl a-D-

glucopyranoside
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Caption: A flowchart illustrating the key steps for the safe handling of 4-Methylumbelliferyl a-D-
glucopyranoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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